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Compound of Interest

Compound Name: Solasurine

cat. No.: B1584054

Solasurine: A Technical Guide for Researchers

For research use only. Not for human or veterinary use.

Introduction

Solasurine is a naturally occurring steroidal alkaloid glycoside found in plants of the Solanum
genus, notably Solanum surattense (also known as Solanum xanthocarpum).[1] As a member
of the vast family of Solanum alkaloids, it shares a structural relationship with other prominent
compounds like solasodine, solasonine, and solamargine. While less studied than its
counterparts, Solasurine is emerging as a compound of interest for its potential biological
activities. This technical guide provides a comprehensive overview of the current knowledge on
the chemical structure, properties, and biological activities of Solasurine, with a focus on
presenting available data in a structured format for researchers, scientists, and drug
development professionals.

Chemical Structure and Properties

Solasurine is characterized by a steroidal aglycone backbone, which is a derivative of
cholesterol, linked to a carbohydrate moiety. The aglycone part of these compounds is known
as solasodine.[2][3]

Chemical Identity
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Identifier Value

CAS Number 27028-76-8

Molecular Formula C39H63N011
Molecular Weight 721.92 g/mol

Synonyms PR (a0 jia xin jian)

Physicochemical Properties

Limited experimental data is available for the physicochemical properties of Solasurine. The
following table summarizes the known information.

Property Value Source
Melting Point 246-248 °C [1]
Appearance Fine needles [1]

Note: Further experimental determination of properties such as solubility, pKa, and logP is
required for a complete profile of Solasurine.

Biological Activities and Mechanism of Action

The biological activities of Solasurine are not yet extensively studied. However, preliminary
research and its structural similarity to other solasodine glycosides suggest potential
therapeutic applications.

Antiviral Activity

An in-silico study has suggested that Solasurine may exhibit antiviral properties against
SARS-CoV-2. The study predicted that Solasurine could interact with the C3-like protease
(main protease) of the virus, a key enzyme in its replication cycle. This interaction is
hypothesized to involve several amino acid residues, including Phe8, Pro9, lle152, Tyrl54,
Pro293, Phe294, Val297, and Arg298. It is important to note that this is based on computational
modeling and requires experimental validation.
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Anticancer Potential

While direct experimental evidence for the anticancer activity of Solasurine is lacking in the
reviewed literature, its aglycone, solasodine, and related glycosides like solasonine and
solamargine have demonstrated significant anticancer effects in numerous studies. These
compounds have been shown to inhibit the proliferation of various cancer cell lines, including
colorectal, bladder, and breast cancer.[4][5][6] The proposed mechanisms of action for these
related compounds involve the modulation of key signaling pathways.

Key Signaling Pathways (Inferred from Related
Compounds)

Due to the limited research on Solasurine, the specific signaling pathways it modulates are
unknown. However, based on the activities of its aglycone, solasodine, and other closely
related glycosides, the following pathways are potential targets for investigation:

o AKT/GSK-3[/B-catenin Pathway: Solasodine has been shown to suppress colorectal cancer
cells by inhibiting this pathway.[4]

o Hedgehog/Glil Signaling Pathway: Solasodine and solasonine have been found to inhibit the
Hedgehog signaling pathway, which is crucial in cancer development and progression.[7][8]

[9]

e PI3K/AKT and ERK/MAPK Pathways: Solasonine has been demonstrated to inhibit these
pathways in bladder cancer cells.[5]

A potential mechanism of action for Solasurine, based on these related compounds, could
involve the induction of apoptosis and inhibition of cell proliferation and metastasis in cancer
cells through the modulation of these or similar signaling pathways.

Below is a generalized representation of a potential signaling pathway that could be
investigated for Solasurine, based on the known activity of Solasodine.

) activates inhibi g i . activates promotes _ (ReEIRGIIE S
Solasodine - B-catenin 1 g TCFILEF 1l < Metastasis
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Caption: Potential signaling pathway for Solasurine based on Solasodine's mechanism.

Experimental Protocols

Detailed experimental protocols for the isolation, characterization, and biological evaluation of
Solasurine are not widely available. The following sections provide a general framework based
on methodologies used for related compounds.

Isolation and Purification of Solasurine

A historical method for the isolation of Solasurine from the fresh berries of Solanum
xanthocarpum involves the following general steps:[1]

o Extraction: The plant material is extracted with a suitable solvent, such as methanol or
ethanol.

o Fractionation: The crude extract is then subjected to fractionation using different solvents to
separate compounds based on their polarity.

o Chromatography: Column chromatography and thin-layer chromatography (TLC) are
employed for the separation and purification of the individual glycoalkaloids.

o Crystallization: The purified Solasurine is obtained as fine needles through crystallization
from a suitable solvent like methanol.[1]

A generalized workflow for the isolation of steroidal alkaloids from Solanum species is depicted

below.
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Caption: General workflow for isolating Solasurine.
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Structural Elucidation

The determination of Solasurine's complex structure would require a combination of modern
spectroscopic technigues:

o Mass Spectrometry (MS): To determine the exact molecular weight and fragmentation
pattern, which can help identify the aglycone and the sugar components.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are essential for elucidating the complete chemical structure,
including the stereochemistry and the linkage of the sugar units to the aglycone.

In Vitro Biological Assays

To validate the potential biological activities of Solasurine, a series of in vitro assays would be
necessary.

e Cell Culture: Vero E6 cells, which are susceptible to SARS-CoV-2 infection, would be
cultured.

o Cytotoxicity Assay: A preliminary assay (e.g., MTT or MTS) would be performed to determine
the non-toxic concentration range of Solasurine on the host cells.

o Antiviral Activity Assay:
o Cells are pre-treated with various concentrations of Solasurine.
o The cells are then infected with SARS-CoV-2.

o After an incubation period, the viral cytopathic effect (CPE) is observed, or viral replication
is quantified using methods like plague reduction assays or RT-qPCR for viral RNA.

o The 50% effective concentration (EC50) and 50% cytotoxic concentration (CC50) would
be calculated to determine the selectivity index (SI = CC50/EC50).

o Cell Lines: A panel of cancer cell lines relevant to the hypothesized activity would be
selected.
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o Cell Viability Assay (e.g., MTT, SRB): To determine the cytotoxic effect of Solasurine on
cancer cells and calculate the half-maximal inhibitory concentration (IC50).

e Apoptosis Assay (e.g., Annexin V/PI staining): To determine if Solasurine induces
programmed cell death.

o Cell Cycle Analysis (e.g., Flow Cytometry): To investigate if Solasurine causes cell cycle
arrest at specific phases.

e Wound Healing/Transwell Migration Assays: To assess the effect of Solasurine on cancer
cell migration and invasion.

» Western Blot Analysis: To investigate the effect of Solasurine on the protein expression
levels in key signaling pathways.

Conclusion and Future Directions

Solasurine is a steroidal alkaloid with a defined molecular formula and CAS number, but it
remains a largely understudied natural product. The available information, primarily from older
isolation studies and a recent in-silico analysis, suggests that Solasurine holds potential for
further investigation, particularly in the areas of antiviral and anticancer research.

Future research should focus on:

o Complete Structural Elucidation: Definitive spectroscopic analysis (NMR, MS) to confirm the
full chemical structure of Solasurine, including the nature and linkage of its sugar moiety.

« In Vitro and In Vivo Biological Evaluation: Rigorous experimental studies are needed to
validate the predicted antiviral activity and to explore its potential as an anticancer agent.

e Mechanism of Action Studies: Elucidating the specific signaling pathways modulated by
Solasurine will be crucial for understanding its biological effects and for potential therapeutic
development.

» Synthesis and Analogue Development: Once the structure and activity are better understood,
synthetic routes could be developed to produce Solasurine in larger quantities and to create
analogues with improved efficacy and safety profiles.
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This technical guide serves as a starting point for researchers interested in exploring the
chemical and biological landscape of Solasurine, a promising but enigmatic natural
compound. The significant body of research on the related solasodine glycosides provides a
strong rationale and a methodological framework for unlocking the full potential of Solasurine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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